Cas no 301836-34-0 (4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile)

• Product Name: 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile
• CAS No: 301836-34-0
• MF: C₂₂H₁₄N₄O₂
• MW: 366.37216424942
• MDL: MFCD20274118
• CID: 4643644
• Update Time: 2025-10-31

4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile

• MDL： MFCD20274118
• Inchi： 1S/C22H14N4O2/c23-12-14-4-6-15(7-5-14)22-25-20(21(26-22)17-3-1-2-10-24-17)16-8-9-18-19(11-16)28-13-27-18/h1-11H,13H2,(H,25,26)
• InChI Key： ULAVWFANALBEHR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2NC(C3=NC=CC=C3)=C(C3=CC=C4OCOC4=C3)N=2)C=C1

Additional information on 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile

Introduction to 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile and Its Significance in Modern Chemical Biology

4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile, identified by its CAS number 301836-34-0, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting. The intricate scaffold of this compound integrates several pharmacophoric elements, including a benzo[d][1,3]dioxol ring, a pyridin-2-yl moiety, and an imidazol core, which collectively contribute to its unique chemical and biological properties.

The benzo[d][1,3]dioxol (or dihydroxybiphenyl) moiety is a well-known structural motif found in numerous bioactive molecules. Its presence in 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile suggests potential interactions with biological targets such as enzymes and receptors. This structural feature has been extensively studied for its role in modulating biological pathways, particularly in the context of neurological and cardiovascular diseases. The pyridin-2-yl group further enhances the compound's interactability with biological systems by providing a hydrogen bond acceptor site and contributing to its solubility profile. These characteristics make the compound a promising candidate for further investigation in medicinal chemistry.

The imidazol ring is another key pharmacophore in this molecule, known for its ability to engage with various biological targets, including protein-protein interactions and enzyme active sites. The specific positioning of the imidazol moiety in 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile allows for precise modulation of its binding affinity and selectivity. Recent studies have highlighted the therapeutic potential of imidazole derivatives in treating conditions such as cancer, inflammation, and infectious diseases. The combination of these three distinct structural elements—benzo[d][1,3]dioxol, pyridin-2-yl, and imidazol—imparts unique properties to this compound, making it a valuable scaffold for drug development.

In the context of modern pharmaceutical research, the development of novel molecular entities that can modulate complex biological pathways is paramount. 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile exemplifies the kind of sophisticated molecules that are being designed to address unmet medical needs. The compound's multifaceted structure allows for multiple points of interaction with biological targets, which can lead to enhanced efficacy and reduced side effects compared to simpler molecules. This approach aligns with the growing trend in drug discovery towards rational design and structure-based drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of complex molecules like 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile with biological targets. These computational tools have been instrumental in optimizing the compound's structure for improved pharmacokinetic properties and target engagement. For instance, virtual screening techniques have been used to identify potential binding pockets on target proteins where this compound can dock effectively. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process by allowing researchers to rapidly evaluate large libraries of compounds.

The synthesis of 4-(4-(benzo[d][1,3]dioxol-5-yl)-5-(pyridin-2-yl)-1H-imidazol-2-yl)benzonitrile presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it possible to construct such intricate molecules with increasing efficiency and precision. Techniques such as multi-step organic synthesis combined with palladium-catalyzed cross-coupling reactions have been employed to build the key functional groups present in this compound. These synthetic strategies not only ensure high yields but also allow for modifications that can fine-tune the compound's biological activity.

Once synthesized, the characterization of 4-(4-(benzo[d][1,3]dioxol - 5 - yl ) - 5 - ( py rid i n - 2 - y l ) - 1 H - i m i d az ol - 2 - y l ) b en z on i tr i l e is crucial for understanding its physicochemical properties and potential biological effects. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are commonly used to confirm its molecular structure. Additionally, computational methods like density functional theory (DFT) calculations can provide insights into its electronic properties and reactivity. These structural elucidation techniques are essential for ensuring that the compound behaves as intended in subsequent biological assays.

The biological evaluation of 4-(4-(benzo[d][1,3]dioxol - 5 - yl ) - 5 - ( py rid i n - 2 - y l ) - 1 H - i m i d az ol - 2 - y l ) b en z on i tr i l e involves testing its activity against various biological targets relevant to human health. Initial studies often focus on assessing its interaction with enzymes or receptors using biochemical assays. For example, if this compound is designed to inhibit an enzyme involved in cancer cell proliferation, researchers would measure its ability to block enzymatic activity under controlled conditions. Such assays provide preliminary evidence of the compound's potential therapeutic value.

Following promising results from biochemical assays, further studies are conducted using cellular models to evaluate the compound's effects on living systems. Cell-based assays can provide more relevant information about how a molecule behaves within a complex cellular environment. For instance, researchers might investigate whether 4-(4-(benzo[d][1 , 3 ] diox ol - 5 - yl ) - 5 - ( py rid i n - 2 - y l ) - 1 H im id az ol - 2 y l ) b en z oni tr il e induces apoptosis in cancer cells or modulates signaling pathways associated with inflammation. These studies help validate the compound's mechanism of action and identify any potential off-target effects.

Preclinical studies represent another critical step in evaluating the therapeutic potential of novel compounds like 4(44(benzo[dl33)diox01(35y11(ypirdi11(21y11(imi01(22y11bentniril). These studies involve both pharmacokinetic (PK) and pharmacodynamic (PD) assessments to understand how the compounl behaves within an animal model before proceeding t human clinical trials . PK studies determine how quickly th compounl is absorbed , distributed , metabolized ,and excreted by th body . PD studies assess wheth th compounl produces th desired biologic effect at th targeted site . Together , these studies provide valuable data on th safety nd efficacy oft he compounl before it reaches human subjects . p >

One oft he most exciting aspects oft he research involving compounds likelthis one istheir potential t treat complex diseases . For example , recentstudies have demonstratedt hatmolecules featuring similarscaffolds oft he benso[dl33)dioxl ring nd imidazole corecaninteract wit htargetsimplicatedt inchronicconditions such as neurodegenerative disorders nd cardiovascular disease . While more researchisneededt o fully understandth benefits oft he specific caseno30183634o0 , preliminary findings suggestt hatit mayoffer new avenuesfort hreatment . p >

The development oft he pharmaceutical industry has been greatly aided by advances inchemical biology nd biotechnology . Techniques such as high-throughput screening nd CRISPR gene editing have enabled researchers t identify nd optimizecompounds at an unprecedented pace . This synergy between chemistry nd biology has led t numerous breakthroughs , including new treatmentsfort hereditary diseases nd infections . As we continue t explore new chemical spaces likethis one , we cane expectt o see even more innovative solutions emerge fort he challenges faced by modern medicine . p >

In conclusion,4(44(benzo[dl33)dioxl05y11(ypirdi21y11(imi02y11bentnirilrepresents an intriguing molecular entity wit hsignificant promise fort hedrug discovery . Its complex structure , featuring keypharmacophores suchasthe benso[dl33)dioxl ring nd imidazole core , makes it a valuable scaffold fort he design oft herapeutic agents targeting various human diseases . With ongoing research undertakenby dedicated scientists worldwide , we cane look forward t seeing whicht his remarkable compounl will achieve next int he realm oft herapeutics . p >